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Compound of Interest

Compound Name: AC915

Cat. No.: B1665393

This technical support guide is designed to assist researchers, scientists, and drug
development professionals in identifying and resolving ground loop issues that may be
encountered with the AC915 Data Acquisition System during experimental procedures.

Frequently Asked Questions (FAQS)

Q1: What is a ground loop?

A ground loop occurs when there are multiple conductive paths to a common ground in an
electrical system.[1][2] These multiple paths can create a loop that acts like an antenna, picking
up electromagnetic interference, most commonly at 50/60 Hz from AC power lines.[3][4] This
interference can introduce noise and errors into your measurements.

Q2: What are the common symptoms of a ground loop when using the AC915 system?

The most common symptom of a ground loop is the presence of a persistent, low-frequency
hum or noise in your acquired signal.[4][5] This noise is often at the frequency of the AC power
line (50 Hz or 60 Hz).[3] Other symptoms can include erratic or fluctuating readings, and a
discrepancy between readings when the sensor is in a buffer solution versus when it is in the
process liquid.[6]

Q3: How can | confirm that the issue with my AC915 is a ground loop?
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A simple method to check for a ground loop is to systematically unplug components to isolate
the source of the noise.[5] If the noise disappears when a particular piece of equipment is
disconnected, you have likely found the source of the loop. Additionally, you can use a
multimeter to measure the AC voltage between the ground points of your interconnected
equipment; a reading of more than a few millivolts can indicate a ground loop.

Q4: What are the primary causes of ground loops in a laboratory setting?

Ground loops are often created when multiple pieces of equipment, each with its own path to
ground, are connected together.[1] Common causes include:

o Connecting the AC915 and other instruments to different power outlets that have different
ground potentials.[5]

» Using shielded cables where the shield is connected to ground at both ends.[1]

 Interconnecting equipment that is also grounded through its chassis to a common rack or
structure.[1]

Q5: How can | resolve a ground loop issue with my AC915 system?

The fundamental solution to a ground loop is to break the loop by ensuring there is only one
ground path for the entire system.[3][4] This can be achieved by:

e Plugging all interconnected equipment into the same power strip or outlet.[2]

e Using a "ground lift" on the audio-style connections (not the main AC power plug for safety
reasons) to disconnect the shield at one end of the cable.[4]

o Employing ground loop isolators, which break the DC connection in the ground line while still
allowing the signal to pass.[6]

Quantitative Data Summary

The following table summarizes common quantitative indicators of a ground loop problem.
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Parameter

Typical Value

Significance

Noise Frequency

50 Hz or 60 Hz

Corresponds to the local AC
power line frequency, a strong

indicator of a ground loop.[3]

AC Voltage between Grounds

>10 mV

A significant AC voltage
potential between the ground
points of interconnected
devices suggests a ground

loop.

Signal-to-Noise Ratio (SNR)

Decreased

The presence of ground loop
noise will lower the overall

SNR of your measurements.

DC Offset

Unstable or unexpected offset

A fluctuating DC offset in your
signal can be caused by a

ground loop.

Experimental Protocol for Ground Loop

Identification

This protocol provides a step-by-step methodology for identifying a ground loop in your

experimental setup involving the AC915 Data Acquisition System.

Objective: To systematically determine if a ground loop is the cause of noise in the acquired

signal.

Materials:

AC915 Data Acquisition System

Buffer solution (if applicable to the sensor)

All interconnected sensors and peripherals

Multimeter with AC voltage measurement capability
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Procedure:
o Establish a Baseline:
o Power on the AC915 system and all connected instruments.

o Acquire a baseline signal with the sensor in a controlled state (e.g., in a buffer solution or
with no input).

o Observe the signal for the characteristic 50/60 Hz hum or other noise.
o Systematic Disconnection:

o If noise is present, begin by disconnecting one peripheral device at a time from the AC915
system.

o After each disconnection, observe the signal to see if the noise has been eliminated.[5]

o If the noise disappears after disconnecting a specific instrument, you have identified a
component of the ground loop.

o Power Source Consolidation:

o If disconnecting individual components does not resolve the issue, ensure all
interconnected equipment is plugged into a single power strip or outlet.[2]

o Re-acquire the signal and check for noise.

e Ground Potential Measurement:

o

Set your multimeter to measure AC voltage.

o Carefully measure the voltage between the chassis of the AC915 and the chassis of
another connected piece of equipment.

o Measure the AC voltage between the ground pin of the power cords of the interconnected
devices (use a breakout adapter for safe access). A reading above a few millivolts is
indicative of a ground loop.
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e Cable Shield Check:

o If you are using shielded cables, disconnect the cable and use a multimeter in continuity
mode to check if the shield is connected at both ends.

o Ifitis, try using a cable with the shield disconnected at one end.

Visual Troubleshooting Guide

The following diagram illustrates the logical workflow for troubleshooting ground loop problems
with the AC915 system.

Click to download full resolution via product page

Caption: Troubleshooting workflow for AC915 ground loop issues.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1665393?utm_src=pdf-body
https://www.benchchem.com/product/b1665393?utm_src=pdf-body-img
https://www.benchchem.com/product/b1665393?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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